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Compound of Interest

Compound Name: Proxan

Cat. No.: B089752 Get Quote

Initial investigations into the use of Proxan-sodium, chemically identified as Sodium Isopropyl

Xanthate, within molecular biology techniques have revealed a significant lack of established

protocols and applications. The primary uses of this compound are firmly rooted in the mining

and chemical industries, with only sparse and unsubstantiated references to its utility in

biological research.

Proxan-sodium is an organosulfur compound predominantly utilized as a flotation agent in the

mining industry for the separation of minerals.[1][2] It also finds application as a reagent in

organic synthesis and in the production of rubber.[1] While one source briefly alludes to a

potential antiviral activity against the influenza virus by inhibiting the viral nucleoprotein,

extensive searches for detailed experimental protocols or further data to support this claim

have been unsuccessful. The mainstream antiviral research and clinical guidelines do not list

Proxan-sodium as a recognized therapeutic agent.[3][4][5][6][7]

Given the absence of documented use in standard molecular biology workflows such as PCR,

DNA sequencing, Western blotting, or routine cell-based assays, the development of detailed

application notes and protocols for researchers, as requested, is not feasible at this time. The

scientific literature does not provide the necessary quantitative data or established

methodologies for its use in these contexts.

Chemical and Physical Properties of Proxan-sodium
To provide a comprehensive overview for researchers who may encounter this compound, its

key properties are summarized below.
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Property Value Reference

Chemical Name Sodium Isopropyl Xanthate [2][8]

Synonyms Proxan-sodium, SIPX [2]

CAS Number 140-93-2 [1][9]

Molecular Formula C4H7NaOS2 [8][9]

Molecular Weight 158.22 g/mol [9]

Appearance
Light yellow to greyish-yellow

powder or pellets
[10][11]

Solubility Soluble in water [1][8]

Purity (typical) ≥90% [9][11]

Primary Industrial Applications
The established applications of Proxan-sodium are detailed below, highlighting its role outside

the realm of molecular biology.

Application Area Description

Mineral Flotation

Acts as a collector for sulfide minerals,

particularly for copper and gold ores, in alkaline

flotation circuits.[2][12]

Chemical Synthesis
Used as a reagent in various organic synthesis

processes.[1]

Rubber Industry
Employed as a rubber curing agent and

sulfidation promoter.[2][11]

Agriculture
Has been used in some formulations as an

herbicide.[11]
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Logical Workflow for Compound Identification and
Application Screening
The process undertaken to determine the applicability of Proxan-sodium in molecular biology

is outlined in the diagram below. This workflow illustrates the systematic approach to identifying

a compound and searching for its relevance in a specific scientific field.

Initial Query:
'Proxan-sodium' in Molecular Biology

Step 1: Compound Identification
- Search for 'Proxan-sodium'

- Identify chemical name, CAS number, and synonyms

Identified as:
Sodium Isopropyl Xanthate (SIPX)

Step 2: Broad Application Search
- Search 'Sodium Isopropyl Xanthate applications'

- Identify primary industrial uses

Step 3: Targeted Molecular Biology Search
- Search 'SIPX' with terms like 'PCR', 'enzyme', 'cell assay', 'antiviral'

Primary Uses Found:
- Mineral Flotation

- Chemical Synthesis
- Rubber Industry

Conclusion:
Insufficient data to create molecular biology protocols.

Compound is not a standard reagent in this field.

Results of Targeted Search:
- No evidence for use in standard lab techniques

- Single, uncorroborated mention of antiviral potential

Click to download full resolution via product page

Caption: Workflow for investigating the applications of Proxan-sodium.
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In conclusion, while Proxan-sodium (Sodium Isopropyl Xanthate) is a well-established

chemical for industrial processes, it does not have a recognized or documented role in routine

molecular biology research. Therefore, the creation of detailed application notes and protocols

for this audience is not supported by the current body of scientific literature.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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